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Welcome to the technical support center for optimizing CUDA applications on the NVIDIA H100
Tensor Core GPU. This guide provides troubleshooting advice, frequently asked questions

(FAQs), and best practices tailored for researchers, scientists, and drug development

professionals who are leveraging the H100 for their computational experiments.

Frequently Asked Questions (FAQs)
General Performance & Optimization
Q1: I'm migrating my CUDA application from a previous generation GPU (e.g., A100) to the

H100. What are the first steps I should take to optimize my code?

Applications that followed best practices for previous NVIDIA architectures like Ampere should

generally see a performance increase on the H100 without code changes.[1][2][3] However, to

unlock the full potential of the Hopper architecture, consider these initial steps:

Update Software Stack: Ensure you are using the latest NVIDIA drivers, a compatible CUDA

Toolkit (version 11.8 or later is required for H100), and updated versions of cuDNN and other

CUDA-X libraries.[4][5]

Recompile with Hopper Architecture Support: When compiling your CUDA kernels, target the

Hopper architecture by including the appropriate -gencode flags for compute capability 9.0

(e.g., -gencode arch=compute_90,code=sm_90). This ensures your application uses the

native H100 instruction set.[6]
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Profile Your Application: Use NVIDIA's Nsight suite of tools to establish a performance

baseline. Nsight Systems will provide a high-level overview to identify bottlenecks, and

Nsight Compute will allow for in-depth kernel analysis.[7][8][9]

Leverage Tensor Cores with FP8 and Transformer Engine: For AI and deep learning

workloads, especially those involving transformer models, the H100 introduces the FP8 data

type and the Transformer Engine.[10] The Transformer Engine intelligently manages and

dynamically selects between FP8 and 16-bit calculations to maximize speed while

preserving accuracy.[10]

Q2: My application is not performing as expected on the H100. What are the common

performance bottlenecks?

Performance issues can stem from various factors. A systematic approach to identifying the

bottleneck is crucial.[4]

GPU Underutilization: If your GPU utilization is low (monitor with nvidia-smi), the bottleneck

is likely outside the GPU.[4]

Data Loading: Slow data pipelines can starve the GPU.[4] Consider using faster storage

like NVMe SSDs, enabling data prefetching, and optimizing data preprocessing steps.[4]

GPU Direct Storage (GDS) can also help by bypassing the CPU.[11]

CPU-Bound: The CPU may not be able to submit work to the GPU fast enough. Look for

high CPU utilization. Using CUDA Graphs can reduce kernel launch overhead.[12][13]

Memory Bandwidth Limitations: The application might be limited by the speed at which data

can be moved.

Inefficient Global Memory Access: Ensure global memory accesses are "coalesced,"

meaning threads in a warp access contiguous memory locations.[1][14]

Data Transfers: Minimize data transfers between the host (CPU) and the device (GPU).[1]

Kernel Inefficiencies: The CUDA kernel itself might be suboptimal. Profiling with Nsight

Compute can reveal issues like instruction latency, shared memory bank conflicts, or

inefficient thread block configurations.[8]
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Thermal Throttling: The H100 can generate significant heat.[4] Monitor GPU temperatures

using nvidia-smi. Ensure proper server cooling and airflow to prevent the GPU from reducing

its clock speeds.[4][7]

Q3: How can I effectively utilize the H100's 4th Generation Tensor Cores?

The H100's Tensor Cores are specialized hardware units that dramatically accelerate matrix

operations, which are fundamental to AI and many HPC workloads.[14][15]

Use Mixed Precision: Leverage lower precision data types like FP16, BF16, and the new

FP8 format.[10][13] Tensor Cores operate on these data types much faster than on FP32 or

FP64.[16]

Align Matrix Dimensions: Ensure that the dimensions of your matrices are multiples of 16 for

optimal Tensor Core performance.[17]

Utilize CUDA Libraries: Libraries like cuBLAS and cuDNN are optimized to use Tensor Cores

automatically for supported operations.

Program with WMMA/MMA: For custom kernels, use the Warp-Level Matrix-Multiply-

Accumulate (WMMA) API or the mma.sync instruction in PTX to directly program the Tensor

Cores.[17]

Memory Optimization
Q4: How should I optimize for the H100's memory hierarchy?

The H100 features a sophisticated memory hierarchy consisting of HBM3 memory, a large L2

cache, and per-SM shared memory.[12][17][18] Effective utilization is key to performance.[18]

Maximize Data Locality:

Shared Memory: Use the fast, on-chip shared memory to reduce trips to global memory.

Tiling or blocking is a common technique where a larger problem is broken into smaller

chunks that fit into shared memory.[14][17] The H100 increases the shared memory

capacity per SM to 228 KB.[2]
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L2 Cache: The H100 has a 50MB L2 cache.[12][16] It helps to cache frequently accessed

data, reducing latency.[12] While you don't control it directly, access patterns that reuse

data will benefit.[17]

Efficient Global Memory (HBM3) Access: The H100 uses HBM3 memory with up to 3 TB/s of

bandwidth.[12][13] To leverage this, ensure your memory accesses are coalesced.

Asynchronous Data Transfers: Use the Tensor Memory Accelerator (TMA) to perform

asynchronous data transfers between global and shared memory, which can hide data

movement latency behind computation.[12][19]

Quantitative Data Summary
For a clear comparison, the table below summarizes the key specifications of the NVIDIA H100
GPU against its predecessor, the A100.
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Feature
NVIDIA A100
(SXM4)

NVIDIA H100
(SXM5)

Improvement
Factor

Architecture Ampere Hopper -

CUDA Cores 10,752 16,896[13] ~1.6x

Tensor Cores 3rd Generation 4th Generation[20] -

Max FP8 Tensor Core

Performance
N/A 4,000 TFLOPS -

Max FP16 Tensor

Core Performance
624 TFLOPS 2,000 TFLOPS ~3.2x

Max FP64

Performance
19.5 TFLOPS 67 TFLOPS ~3.4x

GPU Memory Up to 80GB HBM2e 80GB HBM3[13] -

Memory Bandwidth 2,039 GB/s 3,350 GB/s ~1.6x

L2 Cache 40 MB 50 MB[2][16] 1.25x

NVLink
3rd Generation (600

GB/s)

4th Generation (900

GB/s)[10][13]
1.5x

Max Thermal Design

Power (TDP)
400W 700W[10] 1.75x

Troubleshooting Common Issues
Q5: My GPU utilization is consistently low. How do I troubleshoot this?

Low GPU utilization indicates that the GPU is often waiting for data or instructions.

Use a Profiler: Run your application with NVIDIA Nsight Systems.[9] The timeline view will

clearly show gaps in GPU execution and highlight if the CPU is the bottleneck (CPU-bound)

or if data transfers are taking too long (I/O-bound).

Check for CPU Bottlenecks: If the profiler shows the CPU is at 100% while the GPU is idle,

your application is CPU-bound.
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Solution: Offload more parallel parts of the workload to the GPU. Use CUDA Graphs to

minimize the overhead of launching many small kernels.[13]

Inspect Data Pipeline: If the GPU is waiting on I/O, the profiler timeline will show large gaps

filled with data transfer operations.

Solution: Optimize your data loading process. Use faster storage, implement data

prefetching, or use libraries designed for efficient data loading.[4]

Small Workloads: If you are running many small, independent tasks, the kernel launch

latency can dominate the execution time.

Solution: Batch smaller tasks into larger kernel launches to improve efficiency.

Q6: My application performance is degrading over time, and the GPU temperature is high.

What's happening?

This is a classic sign of thermal throttling. The GPU automatically reduces its clock speed to

prevent overheating when it exceeds a certain temperature limit.[4][7]

Monitor Temperature: Use the nvidia-smi command-line tool to check the GPU's current

temperature and power draw.[7]

Improve Cooling: Ensure the server chassis has adequate airflow and that the data center's

cooling systems are functioning correctly.[4][7] Dust buildup on heatsinks can also be a

cause, so ensure hardware is clean.

Check Power Delivery: Insufficient or unstable power can also lead to performance issues.

Verify that the power supply meets the H100's requirements (up to 700W for the SXM5

variant).[5][10]

Experimental Protocols
Protocol: Performance Bottleneck Analysis
This protocol outlines a systematic approach to identifying and addressing performance

bottlenecks in a CUDA application on the H100.
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Objective: To identify the primary performance limiter (e.g., memory bandwidth, compute,

latency) in a CUDA application and measure the impact of a targeted optimization.

Methodology:

Establish a Baseline:

Compile the unoptimized application with Hopper architecture support (-gencode

arch=compute_90,code=sm_90).

Run the application on a dedicated H100 GPU.

Use nvidia-smi to log GPU utilization, memory usage, temperature, and power draw during

the run.

Profile the application using NVIDIA Nsight Systems to get a high-level trace of CPU-GPU

interaction and identify major time sinks.[9][21] Record the total runtime.

High-Level Analysis (Nsight Systems):

Examine the Nsight Systems timeline.

Identify: Long periods of data transfer between host and device, gaps between kernel

executions (indicating CPU-side bottlenecks), or specific kernels that consume the

majority of the GPU time.

Kernel-Level Analysis (Nsight Compute):

Based on the Nsight Systems report, select the most time-consuming kernel for in-depth

analysis.

Re-run the application profiled with NVIDIA Nsight Compute.[8][9]

Analyze Key Metrics:

Memory Throughput: Compare the achieved global memory throughput to the

theoretical maximum of the H100. Low throughput suggests inefficient memory access

patterns.
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SM Occupancy: Check the ratio of active warps per SM to the maximum supported.[18]

Low occupancy can indicate that not enough parallelism is being exposed.

Instruction Mix: Look at the breakdown of instructions. A high number of memory

instructions relative to compute instructions suggests a memory-bound kernel.

Hypothesize and Implement Optimization:

Based on the analysis, form a hypothesis. For example, "The kernel is memory-bound due

to uncoalesced global memory accesses."

Implement a single, targeted code change to address this. For the example, this would

involve refactoring the memory access pattern.

Measure and Verify:

Re-run the profiling steps (1-3) with the optimized code.

Compare the new runtime and profiling metrics to the baseline.

Verify: Did the runtime decrease? Did the targeted metric (e.g., memory throughput)

improve? Did the optimization introduce any new bottlenecks?

Iterate: Continue this process, addressing one bottleneck at a time, until performance goals

are met or no further significant improvements are observed.

Visualizations
H100 GPU Memory Hierarchy
The following diagram illustrates the different levels of memory available to CUDA threads

running on an H100 Streaming Multiprocessor (SM). Accessing memory higher up in the

diagram (closer to the SM) is significantly faster.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://massedcompute.com/faq-answers/?question=How%20does%20the%20H100%20GPU%27s%20memory%20hierarchy%20affect%20CUDA%20occupancy?
https://www.benchchem.com/product/b15585327?utm_src=pdf-body
https://www.benchchem.com/product/b15585327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Streaming Multiprocessor (SM)

Registers
(Fastest, Per-Thread)

L1 / Shared Memory
(Low Latency, Per-Block)

Unified L2 Cache (50 MB)
(Shared across all SMs)

HBM3 Global Memory (80 GB)
(Highest Capacity, Highest Latency)

High Bandwidth Memory Bus

Click to download full resolution via product page

Caption: Logical diagram of the NVIDIA H100 memory hierarchy.

General CUDA Performance Optimization Workflow
Optimizing a CUDA application is an iterative process of profiling, analyzing, and refining. The

workflow below outlines the recommended steps.
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Caption: An iterative workflow for CUDA performance optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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